![molecular formula C7H6ClNO2 B091179 2-Chloro-3-nitrotoluene CAS No. 3970-40-9](/img/structure/B91179.png)
2-Chloro-3-nitrotoluene
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the use of chlorinated precursors and nitration reactions. For example, the synthesis of 3-nitrothiophenes from dipotassium 2-nitro-1,1-ethylyenedithiolate and alpha-chloromethyl ketones in toluene catalyzed by tetrabutylammonium bromide (TBAB) indicates the sensitivity and selectivity for chlorine as a leaving group in such reactions . This suggests that similar methods could potentially be applied to synthesize this compound, using appropriate chlorinated toluene derivatives and nitration steps.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been characterized using various techniques such as X-ray crystallography, IR, NMR, and MS. For instance, the crystal structure of a 3-nitro-4-chlorobenzyl compound was determined to be in the monoclinic crystal system with specific space group parameters . Another related compound, 3-chloro-3,6-dinitro-2,2-dimethyl-4-chromanone, was synthesized and its structure was determined by similar methods, revealing the presence of enantiomers and the conjugation of the nitro group with the benzene ring . These studies demonstrate the importance of these techniques in elucidating the molecular structure of chloro-nitro compounds.
Chemical Reactions Analysis
The chemical reactions involving chloro-nitro compounds are diverse. For example, the synthesis of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile involved a Vilsmeier–Haack chlorination . This indicates that chloro-nitro compounds can participate in complex reactions leading to heterocyclic structures. Additionally, the synthesis of syn-1-chloro-2-nitrosopropene from a chlorinated precursor and its identification by microwave spectroscopy highlights the reactivity of such compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of chloro-nitro compounds can be inferred from the studies on related chemicals. For instance, the optical properties of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile were investigated, showing absorption and fluorescence maxima at specific wavelengths, which were affected by the solvent used . The microwave spectrum of syn-1-chloro-2-nitrosopropene provided information on the molecular structure and the barrier to internal rotation of the methyl group . These studies suggest that this compound would also have distinct physical and chemical properties that could be studied using similar methods.
Scientific Research Applications
Thermal Decomposition and Safety : 2-Nitrotoluene (2-NT), a chemical closely related to 2-Chloro-3-nitrotoluene, has been studied for its thermal decomposition characteristics using the Advanced Reactive System Screening Tool (ARSST). This research is crucial for understanding the mechanisms that result in explosions of such chemicals, improving industrial safety measures (Zhu, Papadaki, Han, & Mashuga, 2017).
Spectroscopic Studies : Combined spectroscopic and Density Functional Theory (DFT) studies have been conducted on 2-chloro-4-nitrotoluene and 4-chloro-2-nitrotoluene, exploring the impact of chloro and nitro groups on the skeletal modes of these compounds (Arjunan, Ravindran, Balakrishnan, Santhanam, & Mohan, 2012).
Photo-Dissociation in Explosive Taggants : Studies on 2-nitrotoluene's photo-dissociation using UV and 532 nm wavelengths have implications for the detection of explosives. This research highlights the observation of vibrationally excited NO, crucial for identifying nitro-based high explosives (Diez-y-Riega & Eilers, 2012).
Zeolite Catalysis in Aromatic Nitrations : The catalysis of nitrations of nitrotoluene compounds with dinitrogen pentoxide has been significantly enhanced by certain zeolites. This has implications for the efficient production of nitrated aromatics (Claridge, Lancaster, Millar, Moodie, & Sandall, 1999).
Biodegradation of Nitrotoluene : Microorganisms have been found to effectively degrade 2-nitrotoluene, a toxic environmental pollutant. The study focused on enhancing the degradation rate by using immobilized cells of Micrococcus sp. strain SMN-1 (Mulla, Talwar, Bagewadi, Hoskeri, & Ninnekar, 2013).
Ultrafast Rearrangement Studies : The ultrafast rearrangement of 2-Nitrotoluene radical cation has been studied, which is relevant to photolabile protecting groups for organic synthesis and military explosives like TNT (Boateng, Word, Gutsev, Jena, & Tibbetts, 2019).
Safety and Hazards
2-Chloro-3-nitrotoluene is harmful if swallowed, in contact with skin, or if inhaled. It may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects . Safety measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
It is known that nitrotoluene compounds, such as 3-nitrotoluene, can affect various organs in the body, including the blood, spleen, kidneys, testes, lungs, and liver .
Mode of Action
Nitrotoluene compounds are known to undergo reactions such as isomerization and c-no2 bond dissociation . These reactions play important roles in the initial channels for nitrotoluene compounds .
Biochemical Pathways
Studies on similar compounds like nitrotoluene have shown that they can affect the ability of bacteria to assimilate new carbon sources . This suggests that 2-Chloro-3-nitrotoluene might also interact with microbial metabolic pathways.
Pharmacokinetics
It is known that nitrotoluene compounds can be absorbed through the gastrointestinal tract, the respiratory tract, and to a lesser extent, through the skin .
Result of Action
Nitrotoluene compounds are known to cause various effects such as sedation, cyanosis, and poor general condition in rats .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is considered harmful if swallowed, harmful in contact with skin, and toxic if inhaled . It is also very toxic to aquatic life , indicating that its release into the environment should be avoided.
properties
IUPAC Name |
2-chloro-1-methyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTSGZXRUCAWXKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90192786 | |
Record name | 2-Chloro-3-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90192786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3970-40-9 | |
Record name | 2-Chloro-1-methyl-3-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3970-40-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-3-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003970409 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3970-40-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87550 | |
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Record name | 2-Chloro-3-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90192786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-3-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.448 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-CHLORO-3-NITROTOLUENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4D4MB5FE9P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of exploring organic precipitants like 2-chloro-3-nitrotoluene-5-sulfonic acid for potassium?
A1: While inorganic reagents are commonly used for precipitation reactions, exploring organic alternatives like this compound-5-sulfonic acid [] offers potential advantages. These could include enhanced selectivity for specific ions like potassium, improved solubility properties of the resulting precipitate, or opportunities for tailoring the reagent's properties through chemical modifications.
Q2: How does the structure of this compound relate to its potential use in deriving a potassium precipitating agent?
A2: The paper by Davies et al. [] focuses on this compound-5-sulfonic acid, a derivative of this compound. The presence of the sulfonic acid group (-SO3H) is likely crucial for its interaction with potassium. Sulfonic acids are known to form salts with various cations, and it's plausible that the specific arrangement of chlorine and nitro groups on the aromatic ring in this compound contributes to a favorable interaction with potassium ions, potentially leading to precipitation. Further research would be needed to confirm the exact mechanism and selectivity of this interaction.
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